Cas no 72943-22-7 (2(3H)-Thiazolone, 5-(ethoxymethyl)-3-methyl-)

• Product Name: 2(3H)-Thiazolone, 5-(ethoxymethyl)-3-methyl-
• CAS No: 72943-22-7
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 1758820
• PubChem ID: 85982647
• Update Time: 2025-04-21

2(3H)-Thiazolone, 5-(ethoxymethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiazolone, 5-(ethoxymethyl)-3-methyl-
• DTXSID601265297
• 5-(Ethoxymethyl)-3-methyl-2(3H)-thiazolone
• 72943-22-7

• Inchi： 1S/C7H11NO2S/c1-3-10-5-6-4-8(2)7(9)11-6/h4H,3,5H2,1-2H3
• InChI Key： OJLBBZITTNQGCX-UHFFFAOYSA-N
• SMILES： S1C(N(C)C=C1COCC)=O

Computed Properties

• Exact Mass: 173.05113
• Monoisotopic Mass: 173.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.8Ų

Experimental Properties

• PSA: 29.54